Cas no 2228888-36-4 (3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid)

• Product Name: 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid
• CAS No: 2228888-36-4
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6109672
• PubChem ID: 23378324
• Update Time: 2025-11-06

3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid
• 2228888-36-4
• EN300-1767726

• Inchi： 1S/C10H11NO5/c1-6(10(13)14)4-7-2-3-9(12)8(5-7)11(15)16/h2-3,5-6,12H,4H2,1H3,(H,13,14)
• InChI Key： WBFZHRLKKZWYAZ-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC(=C(C=1)[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid

Introduction to 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid (CAS No. 2228888-36-4)

3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228888-36-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its nitro and hydroxyl functional groups attached to a phenyl ring, alongside a branched alkanoic acid side chain, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science.

The structural motif of 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid positions it as a versatile intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring suggests possible roles in modulating biological activity through interactions with biological targets. Specifically, the nitro group can be reduced to an amine, while the hydroxyl group can participate in esterification or ether formation, providing multiple pathways for chemical modification.

In recent years, there has been growing interest in phenolic derivatives due to their demonstrated pharmacological properties. Studies have highlighted the role of compounds containing both hydroxyl and nitro substituents on aromatic rings in acting as probes for enzyme inhibition and as precursors for more complex pharmacophores. For instance, related structures have been investigated for their potential in anti-inflammatory and antioxidant applications, leveraging the redox-active nature of such functional groups.

The 2-methylpropanoic acid moiety, also known as isobutyric acid, contributes to the compound's solubility profile and metabolic stability. This side chain can influence interactions with biological membranes and may serve as a handle for further derivatization, such as amidation or alkylation, to enhance binding affinity or selectivity. The overall balance of polar and nonpolar regions in 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid makes it a candidate for oral or topical administration, depending on its intended use.

From a synthetic perspective, the preparation of 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid involves multi-step organic transformations. Key steps may include nitration of 4-hydroxybenzaldehyde followed by condensation with isobutyric acid or its derivatives. Advances in catalytic methods have enabled more efficient and selective synthesis of such compounds, reducing byproduct formation and improving yield. Green chemistry principles are increasingly being applied to optimize these processes, minimizing environmental impact while maintaining high chemical purity.

Recent research has also explored the computational modeling of 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid to predict its interactions with biological targets. Molecular docking studies have suggested potential binding to enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The nitro group's ability to engage in hydrogen bonding or participate in redox reactions makes it particularly valuable for designing molecules that modulate enzyme activity through allosteric mechanisms.

In material science applications, the structural features of 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid may contribute to its utility as a precursor for functional materials. For example, polymers incorporating this moiety could exhibit enhanced stability under oxidative conditions due to the presence of the nitro group. Additionally, the hydroxyl functionality allows for cross-linking reactions, enabling the formation of networks with tailored mechanical properties.

The pharmacokinetic behavior of 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid is another area of active investigation. Studies using computational pharmacokinetic models have predicted that modifications to the isobutyric acid side chain could influence absorption, distribution, metabolism, and excretion (ADME) properties. Such insights are critical for optimizing drug candidates before moving into clinical trials, ensuring that promising molecules exhibit favorable bioavailability and minimal toxicity.

Future directions in research may focus on exploring derivatives of 3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid with enhanced therapeutic profiles. For example, introduction of additional heterocycles or bioisosteres could improve target engagement while reducing off-target effects. Collaborative efforts between synthetic chemists and medicinal chemists are essential to translate these findings into tangible benefits for patients.

In conclusion,3-(4-hydroxy-3-nitrophenyl)-2-methylpropanoic acid (CAS No. 2228888-36-4) represents a structurally interesting compound with broad potential applications across pharmaceuticals and materials science. Its unique combination of functional groups offers opportunities for innovation through both experimental synthesis and computational modeling. As research continues to uncover new therapeutic targets and materials requirements,this molecule will likely remain at the forefront of scientific inquiry.